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Compound of Interest

Compound Name: BMS-986187

Cat. No.: B15620355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of BMS-986187, a potent

and selective positive allosteric modulator (PAM) of the δ-opioid receptor (DOR), for use in

various in vitro assays. Adherence to these guidelines is crucial for ensuring the accuracy and

reproducibility of experimental results.

Compound Information
IUPAC Name: 3,3,6,6-tetramethyl-9-[4-[(2-methylphenyl)methoxy]phenyl]-4,5,7,9-tetrahydro-

2H-xanthene-1,8-dione[1]

Molecular Weight: 470.61 g/mol

CAS Number: 684238-37-7

Solubility Data
BMS-986187 exhibits poor solubility in aqueous solutions but is readily soluble in organic

solvents such as Dimethyl Sulfoxide (DMSO). For in vitro assays, DMSO is the recommended

solvent for preparing stock solutions.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 9.41 20

Sonication or warming

(up to 60°C) can aid

dissolution. Use

freshly opened,

anhydrous DMSO as

the compound is

hygroscopic.[2][3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS-986187 in DMSO, a

common starting concentration for serial dilutions in in vitro experiments.

Materials:

BMS-986187 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Weigh the Compound: Accurately weigh out the desired amount of BMS-986187 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.706 mg of BMS-986187.
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Add Solvent: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the BMS-986187 powder. For a 10 mM solution, if you weighed 4.706 mg, you

would add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes to

facilitate dissolution.

Aid Dissolution (if necessary): If the compound does not fully dissolve, brief sonication or

warming in a water bath at a temperature up to 60°C can be applied.[2][3] Visually inspect

the solution to ensure no particulates are present.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the stock solutions at -20°C or -80°C, protected from

light.[2][3] Under these conditions, the stock solution is stable for up to 6 months at -80°C

and 1 month at -20°C.[2][3]

Preparation of Working Solutions for Cell-Based Assays
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept to a minimum

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.[4]

Perform serial dilutions of the stock solution in the appropriate cell culture medium to achieve

the desired final concentrations for your experiment.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM BMS-986187 stock solution at

room temperature.

Prepare Intermediate Dilutions: Prepare a series of intermediate dilutions from the stock

solution using cell culture medium. For example, to prepare a 100 µM working solution, dilute

the 10 mM stock 1:100 in culture medium.

Prepare Final Working Concentrations: Use the intermediate dilutions to prepare the final

concentrations required for your assay. For instance, to achieve a final concentration of 1 µM
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in a well containing 100 µL of cells, you would add a small volume of a more concentrated

working solution.

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO used in the highest concentration of BMS-986187 tested.

Signaling Pathway of BMS-986187
BMS-986187 acts as a positive allosteric modulator (PAM) and a G-protein-biased agonist at

the δ-opioid receptor (DOR).[1][5] This means it can enhance the signaling of endogenous or

exogenous orthosteric agonists and can also directly activate the receptor, primarily through G-

protein signaling pathways with minimal recruitment of β-arrestin.[1][5][6]
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Caption: BMS-986187 signaling at the δ-opioid receptor.

Experimental Workflow Diagram
The following diagram outlines the general workflow for dissolving BMS-986187 and preparing

working solutions for in vitro assays.
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Caption: Workflow for BMS-986187 dissolution and preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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